Cas no 2228496-94-2 (tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate
• CAS No: 2228496-94-2
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 6359260
• PubChem ID: 165680106
• Update Time: 2025-10-28

tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate
• 2228496-94-2
• EN300-1872255

• Inchi： 1S/C13H18F2N2O3/c1-12(2,3)20-11(19)17-8-4-5-10(18)9(6-8)13(14,15)7-16/h4-6,18H,7,16H2,1-3H3,(H,17,19)
• InChI Key： ZFSUDVJYYSYSMK-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate

tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate, with the CAS number 2228496-94-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group. The molecule also features a phenolic hydroxyl group and an amino-substituted difluoroethyl group, making it a versatile compound with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The presence of the amino group and the hydroxyl group in the molecule provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent steps include the introduction of the amino-substituted difluoroethyl group and the attachment of the tert-butyl carbamate moiety. Recent advancements in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly.

In terms of biological activity, tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. Additionally, its ability to scavenge free radicals suggests that it may play a role in protecting cells from oxidative stress, a condition linked to numerous pathological conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural features of this compound also make it an attractive candidate for further exploration in medicinal chemistry. The tert-butyl group contributes to the molecule's stability and lipophilicity, which are desirable properties for drug candidates. Furthermore, the presence of both amino and hydroxyl groups allows for potential interactions with biological targets, such as proteins or nucleic acids, enhancing its bioactivity.

Recent research has also focused on understanding the pharmacokinetic properties of tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate. Studies have shown that its absorption, distribution, metabolism, and excretion profiles are favorable for systemic delivery. This makes it a promising candidate for further preclinical testing and eventual clinical trials.

In conclusion, tert-butyl N-[3-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate represents a significant advancement in organic synthesis and drug discovery. Its unique structure and biological activity position it as a valuable tool in developing new therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.